Cas no 139995-69-0 (Benzoic acid, 2-chloro-4-nitro-, butyl ester)
139995-69-0 structure
Product Name:Benzoic acid, 2-chloro-4-nitro-, butyl ester
CAS No:139995-69-0
MF:C11H12ClNO4
MW:257.670282363892
CID:1283312
Update Time:2024-08-04
Benzoic acid, 2-chloro-4-nitro-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-chloro-4-nitro-, butyl ester
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- Inchi: 1S/C11H12ClNO4/c1-2-3-6-17-11(14)9-5-4-8(13(15)16)7-10(9)12/h4-5,7H,2-3,6H2,1H3
- InChI Key: HTEQIKKGUYWQTD-UHFFFAOYSA-N
- SMILES: C(OCCCC)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl
Computed Properties
- Exact Mass: 257.04556
Experimental Properties
- Density: 1.284±0.06 g/cm3(Predicted)
- Boiling Point: 198-201 °C(Press: 20 Torr)
- PSA: 69.44
Benzoic acid, 2-chloro-4-nitro-, butyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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